1H-Indole-4-carboxaldehyde, 5-fluoro-

• IUPAC Name: 5-fluoro-1H-indole-4-carbaldehyde
• InChI: InChI=1S/C9H6FNO/c10-8-1-2-9-6(3-4-11-9)7(8)5-12/h1-5,11H
• InChI Key: IDODFOIALPVOEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1NC=C2)C=O)F
• Molecular Formula: C9H6FNO
• Molecular Weight: 163.15 g/mol
• CAS RN: 1374873-57-0

Description

“1H-Indole-4-carboxaldehyde, 5-fluoro-” is a synthetic intermediate useful for pharmaceutical synthesis. It is a member of the indole family and is an ideal precursor for the synthesis of active molecules. It is essential and efficient for generating biologically active structures.

Synthesis Analysis

Indole derivatives are ideal precursors for the synthesis of active molecules. They are essential and efficient chemical precursors for generating biologically active structures. Multicomponent reactions (MCRs) offer access to complex molecules. This method decreases the deployment of solvents and energy essential for the purification of intermediates.

Molecular Structure Analysis

The molecular formula of “1H-Indole-4-carboxaldehyde, 5-fluoro-” is C9H6FNO. Its molecular weight is 163.15. The InChI code is 1S/C9H6FNO/c10-8-1-2-9-6(3-4-11-9)7(8)5-12/h1-5,11H.

Chemical Reactions Analysis

Indole derivatives are involved in multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product. These reactions are generally high-yielding, operationally friendly, time- and cost-effective.

Physical And Chemical Properties Analysis

The compound “1H-Indole-4-carboxaldehyde, 5-fluoro-” has a molecular weight of 163.15. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

• .
• .

Synthesis of Curcumin Derivatives

Indole-5-carboxaldehyde: (a close relative) is used as a reactant in the preparation of curcumin derivatives. .

Pharmaceutical Scaffold Assembly

Indole derivatives contribute to the assembly of pharmaceutically interesting scaffolds. .

Mechanism of Action

Target of Action

Indole derivatives, which include 5-fluoro-1h-indole-4-carbaldehyde, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes that result in their biological activities . For instance, some indole derivatives have shown inhibitory activity against certain viruses .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities . These pathways and their downstream effects contribute to the therapeutic potential of indole derivatives.

Result of Action

Indole derivatives, including 5-fluoro-1h-indole-4-carbaldehyde, have been associated with a range of biological activities, suggesting they may have diverse molecular and cellular effects .

Safety and Hazards

The compound has the following hazard statements: H302, H315, H319, H335. This means it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. They are subject to further exploitation in the assembly of pharmaceutically interesting scaffolds.